Cas no 2137561-39-6 (7-Methyl-1-oxaspiro[4.5]decan-4-one)

• Product Name: 7-Methyl-1-oxaspiro[4.5]decan-4-one
• CAS No: 2137561-39-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6154484
• PubChem ID: 165458609
• Update Time: 2025-10-23

7-Methyl-1-oxaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 2137561-39-6
• 7-methyl-1-oxaspiro[4.5]decan-4-one
• EN300-737288
• 7-Methyl-1-oxaspiro[4.5]decan-4-one

• Inchi： 1S/C10H16O2/c1-8-3-2-5-10(7-8)9(11)4-6-12-10/h8H,2-7H2,1H3
• InChI Key： OMHYANFRZRNCKD-UHFFFAOYSA-N
• SMILES： O1CCC(C21CCCC(C)C2)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 7-Methyl-1-oxaspiro[4.5]decan-4-one

7-Methyl-1-oxaspiro[4.5]decan-4-one (CAS No. 2137561-39-6): A Comprehensive Overview

7-Methyl-1-oxaspiro[4.5]decan-4-one, identified by its Chemical Abstracts Service number (CAS No. 2137561-39-6), is a structurally intriguing compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This spirocyclic oxane derivative exhibits a unique framework consisting of a spiro carbon connecting an oxygen atom to a decane backbone, with a methyl substituent at the 7-position and a ketone group at the 4-position. The compound's distinct architecture and functional groups make it a promising candidate for various applications, particularly in the development of bioactive molecules.

The< strong>spirocyclic structure of 7-Methyl-1-oxaspiro[4.5]decan-4-one contributes to its remarkable stability and reactivity, properties that are highly valued in medicinal chemistry. Spirocycles are known for their ability to mimic the conformational flexibility of biologically relevant molecules, such as peptides and natural products. This structural motif has been extensively explored for its potential in drug design due to its ability to occupy specific binding pockets in target enzymes and receptors.

In recent years, there has been a surge in research focused on the development of novel spirocyclic compounds with therapeutic potential. The< strong>oxaspiro scaffold has been particularly studied for its role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, derivatives of oxaspiro compounds have shown promise in inhibiting enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

One of the most compelling aspects of 7-Methyl-1-oxaspiro[4.5]decan-4-one is its< strong>keto group, which can serve as a versatile handle for further functionalization. The ketone functionality allows for easy derivatization through reactions such as reduction, oxidation, or condensation, enabling the synthesis of a wide array of analogs with tailored biological activities. This flexibility makes it an attractive building block for medicinal chemists seeking to develop new drugs.

The< strong>methyl substituent at the 7-position of the spirocycle also plays a crucial role in determining the compound's overall properties. This methyl group can influence both the electronic distribution and steric environment around the spiro carbon, potentially affecting binding affinity and metabolic stability. By strategically modifying this substituent, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of derivatives.

Recent studies have begun to explore the< strong>synthetic pathways leading to 7-Methyl-1-oxaspiro[4.5]decan-4-one, focusing on optimizing yields and purity for industrial applications. One particularly promising approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed spirocyclization, which can provide efficient access to complex spirocyclic frameworks. These methods not only enhance scalability but also open doors for the preparation of structurally diverse oxaspiro compounds.

The< strong>biological activity of 7-Methyl-1-oxaspiro[4.5]decan-4-one has been preliminarily investigated in several model systems. Preliminary data suggest that this compound exhibits modest inhibitory activity against certain enzymes implicated in disease pathogenesis. For example, early experiments have shown that it can attenuate the activity of lipoxygenase enzymes, which are involved in generating pro-inflammatory mediators. While these findings are encouraging, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The< strong>pharmacokinetic profile of 7-Methyl-1-oxaspiro[4.5]decan-4-one is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its suitability as a drug candidate. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic pathways and identify potential degradation products.

In conclusion, 7-Methyl-1-oxaspiro[4.5]decan-4-one (CAS No. 2137561-39-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique spirocyclic architecture, combined with functional groups like the keto and methyl substituents, makes it a versatile scaffold for drug discovery. As research continues to uncover new synthetic methods and biological activities associated with oxaspiro compounds, this molecule is poised to play an important role in the development of novel therapeutics.